1-Bromo-3-(ethanesulfonyl)benzene
Overview
Description
1-Bromo-3-(ethanesulfonyl)benzene is a chemical compound with the molecular formula C8H9BrO2S and a molecular weight of 249.13 . It is also known by its IUPAC name 1-bromo-2-(ethylsulfonyl)benzene .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromine atom and an ethanesulfonyl group . The exact structure could not be retrieved from the available resources.Chemical Reactions Analysis
While specific chemical reactions involving this compound were not found, benzene derivatives typically undergo electrophilic aromatic substitution reactions . These reactions involve the attack of an electrophile on the aromatic ring, forming a sigma bond and generating a positively charged intermediate .Scientific Research Applications
Synthesis and Characterization
1-Bromo-3-(ethanesulfonyl)benzene is used as a precursor in the synthesis of complex organic compounds. For example, the synthesis and characterization of 1-bromo-4-(3,7-dimethyloctyl)benzene have been conducted, highlighting its role in the controlled synthesis of graphene nanoribbons with specific edge morphology (Patil et al., 2012).
Organometallic Compounds
This compound also plays a role in the formation of organometallic compounds. For instance, its derivatives have been used in the study of ethynylferrocene compounds of 1,3,5-tribromobenzene, which showed significant electrochemical properties (Fink et al., 1997).
Catalysis and Reactions
In catalysis and chemical reactions, this compound is utilized in various synthesis processes. For instance, its role in the catalytic synthesis of polyalkylbenzenes has been studied, demonstrating its effectiveness in these reactions (Kolesnikov & Korshak, 1953).
Molecular Structure Studies
The molecular structure of derivatives of this compound has been analyzed, providing insights into its structural properties and potential applications in material science (Stein et al., 2015).
Luminescence and Fluorescence
Its derivatives are also investigated for their luminescence and fluorescence properties, which are essential in materials science and photonics (Zuo-qi, 2015).
Mechanism of Action
Mode of Action
1-Bromo-3-(ethylsulfonyl)benzene is likely to undergo electrophilic aromatic substitution . In this process, the compound forms a sigma-bond with the benzene ring, generating a positively charged intermediate. This intermediate then loses a proton, yielding a substituted benzene ring .
Properties
IUPAC Name |
1-bromo-3-ethylsulfonylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrO2S/c1-2-12(10,11)8-5-3-4-7(9)6-8/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMUBLMSOVHRKLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC(=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80726837 | |
Record name | 1-Bromo-3-(ethanesulfonyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80726837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
153435-82-6 | |
Record name | 1-Bromo-3-(ethanesulfonyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80726837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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